Cas no 64063-39-4 (Benzenethiol, 2,6-dichloro-3-methyl-)

• Product Name: Benzenethiol, 2,6-dichloro-3-methyl-
• CAS No: 64063-39-4
• MF: C₇H₆Cl₂S
• MW: 193.093538761139
• CID: 1666693
• Update Time: 2025-04-24

Benzenethiol, 2,6-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,6-dichloro-3-methyl-

• Inchi： 1S/C7H6Cl2S/c1-4-2-3-5(8)7(10)6(4)9/h2-3,10H,1H3
• InChI Key： GXEGYEWVRZFISP-UHFFFAOYSA-N
• SMILES： C1(S)=C(Cl)C=CC(C)=C1Cl

Computed Properties

• Exact Mass: 191.95688

Experimental Properties

• PSA: 0

Additional information on Benzenethiol, 2,6-dichloro-3-methyl-

In-Depth Analysis of Benzenethiol, 2,6-dichloro-3-methyl- (CAS No. 64063-39-4): Properties, Applications, and Market Insights

Benzenethiol, 2,6-dichloro-3-methyl- (CAS No. 64063-39-4) is a specialized aromatic compound with significant industrial and research applications. This chlorinated thiol derivative is known for its unique chemical properties, making it valuable in various synthetic processes. As environmental regulations and sustainable chemistry gain traction, understanding the role of compounds like 2,6-dichloro-3-methylbenzenethiol in green synthesis has become a hot topic among researchers and manufacturers.

The molecular structure of Benzenethiol, 2,6-dichloro-3-methyl- features a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and a thiol (-SH) functional group. This specific arrangement contributes to its reactivity and makes it particularly useful as a building block in organic synthesis. Recent studies have explored its potential in creating novel materials with applications ranging from specialty polymers to advanced pharmaceutical intermediates.

One of the most searched questions regarding CAS 64063-39-4 relates to its stability and handling characteristics. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere is recommended to prevent oxidation of the thiol group. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a distinctive aromatic odor characteristic of thiophenols.

In pharmaceutical research, 2,6-dichloro-3-methylbenzenethiol has gained attention as a potential precursor for drug discovery. Its molecular framework serves as an excellent scaffold for developing new therapeutic agents, particularly in the field of anti-inflammatory and antimicrobial compounds. The recent focus on antibiotic resistance has spurred interest in novel chemical entities derived from such specialized thiols.

The applications of Benzenethiol, 2,6-dichloro-3-methyl- extend to material science, where it functions as a modifying agent for polymer surfaces. Researchers investigating self-assembled monolayers (SAMs) frequently utilize this compound due to its ability to form stable bonds with metal surfaces. This property makes it valuable in nanotechnology applications, particularly in sensor development and surface engineering.

From an analytical chemistry perspective, CAS 64063-39-4 presents interesting challenges and opportunities. Modern techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize and quantify this compound in various matrices. The increasing demand for precise analytical methods in quality control has made understanding the chromatographic behavior of 2,6-dichloro-3-methylbenzenethiol a subject of ongoing research.

The synthesis of Benzenethiol, 2,6-dichloro-3-methyl- typically involves the chlorination of appropriate methylbenzenethiol precursors, followed by careful purification steps. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing one of the most common queries from synthetic chemists regarding optimization of production methods.

Environmental considerations surrounding 2,6-dichloro-3-methylbenzenethiol have become increasingly important. While the compound is not classified as a persistent organic pollutant, proper disposal methods and biodegradation studies remain active areas of investigation. The growing emphasis on green chemistry principles has led to research into more sustainable production methods for such specialty chemicals.

In the flavor and fragrance industry, derivatives of Benzenethiol, 2,6-dichloro-3-methyl- have shown potential as precursors for novel aroma compounds. The unique combination of chlorine substitution and thiol functionality offers possibilities for creating distinctive olfactory profiles, though this application remains largely exploratory at present.

The global market for CAS 64063-39-4 reflects the compound's niche but important role in specialty chemistry. Supply chain considerations, including regional availability and pricing trends, are frequent topics of discussion among industrial users. Recent disruptions in chemical logistics have highlighted the need for diversified sourcing strategies for such specialized intermediates.

Quality specifications for 2,6-dichloro-3-methylbenzenethiol typically include parameters such as purity (generally ≥98%), water content, and absence of specific impurities. These standards are crucial for research and industrial applications where consistent performance is required. Analytical certificates accompanying commercial samples provide detailed chromatographic profiles to ensure suitability for intended uses.

Safety data for Benzenethiol, 2,6-dichloro-3-methyl- indicates that standard laboratory precautions are sufficient for handling this material. Proper ventilation, chemical-resistant gloves, and eye protection are recommended when working with the compound. The increasing integration of digital safety tools in chemical management systems has improved accessibility to such information for researchers and technicians.

Future research directions for CAS 64063-39-4 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features make it an interesting candidate for these advanced applications, aligning with current trends in materials science and green chemistry innovation.

In conclusion, Benzenethiol, 2,6-dichloro-3-methyl- represents a versatile chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of aromaticity, halogen substitution, and thiol functionality continues to make it a valuable tool for researchers and industrial chemists alike. As chemical innovation progresses, compounds like 2,6-dichloro-3-methylbenzenethiol will likely find new roles in addressing contemporary scientific and technological challenges.